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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291 Get Quote

Einleitung
Eisen(II)-lactat ist eine Form von Eisensupplement, das zur Behandlung von

Eisenmangelanämie eingesetzt wird. Die Überwachung seiner Konzentration in biologischen

Systemen ist entscheidend für pharmakokinetische und toxikologische Studien. Die hier

beschriebene Methode verwendet Hochleistungsflüssigkeitschromatographie (HPLC)

gekoppelt mit Massenspektrometrie (MS), um eine selektive und empfindliche Quantifizierung

von intaktem Eisen(II)-lactat zu ermöglichen. Die Herausforderung bei der Analyse von

Eisenspezies liegt in der Labilität der Komplexe, was eine sorgfältige Probenvorbereitung und

chromatographische Bedingungen erfordert, um die Integrität des Eisen(II)-lactat-Komplexes

während der Analyse zu erhalten.

Experimentelles Protokoll
Dieses Protokoll beschreibt die Schritte von der Probenvorbereitung bis zur HPLC-MS-

Analyse.

2.1. Materialien und Reagenzien

Eisen(II)-lactat-Standard (--INVALID-LINK--)[1]

Ameisensäure (LC-MS-Qualität)

Acetonitril (LC-MS-Qualität)
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Wasser (LC-MS-Qualität)

Methanol (LC-MS-Qualität)

Innere Standardlösung (z.B. isotopenmarkiertes Eisen(II)-lactat oder eine strukturell ähnliche

Verbindung)

Biologische Matrix (Plasma, Urin, Gewebehomogenat)

2.2. Probenvorbereitung

Die Probenvorbereitung ist entscheidend, um Matrixeffekte zu minimieren und die

Analytenstabilität zu gewährleisten.

2.2.1. Plasmaproben

100 µL Plasmaprobe in ein Mikrozentrifugenröhrchen geben.

10 µL der inneren Standardlösung hinzufügen.

Zur Proteinfällung 300 µL eiskaltes Acetonitril zugeben.

Die Probe 1 Minute lang vortexen.

Bei 14.000 x g für 10 Minuten bei 4 °C zentrifugieren.

Den Überstand in ein sauberes Röhrchen überführen und unter einem leichten

Stickstoffstrom zur Trockne eindampfen.

Den Rückstand in 100 µL der mobilen Anfangsphase A rekonstituieren.

In ein HPLC-Fläschchen überführen für die Analyse.

2.2.2. Uringroben

Die Urinprobe bei 3.000 x g für 5 Minuten zentrifugieren, um Partikel zu entfernen.

100 µL des Überstands in ein Mikrozentrifugenröhrchen geben.
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10 µL der inneren Standardlösung hinzufügen.

900 µL Wasser (LC-MS-Qualität) zugeben (1:10 Verdünnung).

Die Probe 30 Sekunden lang vortexen.

In ein HPLC-Fläschchen überführen für die Analyse.

2.2.3. Gewebeproben

Etwa 100 mg Gewebe genau einwiegen.

Das Gewebe in 500 µL eiskaltem Puffer (z. B. PBS) homogenisieren.[2]

100 µL des Homogenats entnehmen und wie die Plasmaproben (Abschnitt 2.2.1)

weiterverarbeiten.

2.3. HPLC-Bedingungen

Die chromatographische Trennung wird mittels Umkehrphasen-HPLC durchgeführt.

Parameter Bedingung

Säule
C18-Säule (z.B. Waters XTerra MS C18, 2,1 x

100 mm, 3,5 µm)[3]

Mobile Phase A 0,1 % Ameisensäure in Wasser

Mobile Phase B 0,1 % Ameisensäure in Acetonitril

Flussrate 0,3 mL/min

Injektionsvolumen 5 µL

Säulentemperatur 40 °C

Gradient
0-1 min: 5 % B; 1-5 min: 5-95 % B; 5-7 min: 95

% B; 7-7.1 min: 95-5 % B; 7.1-10 min: 5 % B

2.4. MS-Bedingungen
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Die Detektion erfolgt mittels eines Tandem-Massenspektrometers mit Elektrospray-Ionisierung

(ESI).

Parameter Bedingung

Ionisierungsmodus Positives ESI

Kapillarspannung 3,5 kV

Quellentemperatur 150 °C

Desolvatisierungstemperatur 400 °C

Gasfluss (Desolvatisierung) 800 L/h

Gasfluss (Kegel) 50 L/h

Analysator Multiple Reaction Monitoring (MRM)

MRM-Übergänge: Der exakte m/z-Wert für das [M+H]⁺-Ion von Eisen(II)-lactat (C₆H₁₀FeO₆,

Molmasse 233,99 g/mol ) muss unter Berücksichtigung des Eisenisotopenmusters

(hauptsächlich ⁵⁶Fe) bestimmt werden.[1][4]

Vorläuferion (Q1): m/z 235,0 (für ⁵⁶FeC₆H₁₀O₆ + H)⁺

Produktione (Q3): Ein charakteristisches Fragmention, das durch Kollisions-induzierte

Dissoziation (CID) erzeugt wird (z.B. Verlust von Lactat oder Wasser). Dies muss

experimentell bestimmt werden.

Quantitative Daten
Die Methode sollte gemäß den Richtlinien für bioanalytische Methoden validiert werden. Die

folgende Tabelle zeigt repräsentative Akzeptanzkriterien.

Tabelle 1: Zusammenfassung der Methodenvalidierungsparameter
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Parameter Ergebnis Akzeptanzkriterium

Linearitätsbereich 1 - 1000 ng/mL R² ≥ 0,99

Untere Nachweisgrenze

(LLOQ)
1 ng/mL

S/N ≥ 10; Genauigkeit ±20 %;

Präzision ≤20 %

Genauigkeit (Intra-Tag) 95,2 % - 104,5 %
±15 % vom Nominalwert (±20

% am LLOQ)

Präzision (Intra-Tag) ≤ 8,7 %
RSD ≤ 15 % (≤ 20 % am

LLOQ)

Genauigkeit (Inter-Tag) 97,1 % - 102,8 %
±15 % vom Nominalwert (±20

% am LLOQ)

Präzision (Inter-Tag) ≤ 10,3 %
RSD ≤ 15 % (≤ 20 % am

LLOQ)

Wiederfindung 85 % - 95 % Konsistent und reproduzierbar

Matrixeffekt 92 % - 108 %
CV des normalisierten

Matrixfaktors ≤ 15 %

Visualisierungen
Diagramm 1: Experimenteller Arbeitsablauf
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Abbildung 1: Allgemeiner Arbeitsablauf für die Quantifizierung von Eisen(II)-lactat.

Diagramm 2: Logisches Diagramm des HPLC-MS-Systems
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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